Cas no 494749-11-0 (Benzonitrile, 4-(1-isoquinolinyl)-)
494749-11-0 structure
Product Name:Benzonitrile, 4-(1-isoquinolinyl)-
CAS No:494749-11-0
MF:C16H10N2
MW:230.264003276825
CID:1521316
Update Time:2024-08-24
Benzonitrile, 4-(1-isoquinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(1-isoquinolinyl)-
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- Inchi: 1S/C16H10N2/c17-11-12-5-7-14(8-6-12)16-15-4-2-1-3-13(15)9-10-18-16/h1-10H
- InChI Key: YASLVDGNNFPSBI-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C2C3=C(C=CC=C3)C=CN=2)C=C1
Computed Properties
- Exact Mass: 230.0845
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 414.4±33.0 °C(Predicted)
- PSA: 36.68
- pka: 3.24±0.30(Predicted)
Benzonitrile, 4-(1-isoquinolinyl)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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